Cas no 315714-94-4 (3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate)

• Product Name: 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate
• CAS No: 315714-94-4
• MF: C₂₅H₁₉F₃O₅S
• MW: 488.475576639175
• CID: 5014011
• Update Time: 2025-05-25

3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-(tert-butyl)phenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate
• 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 2-thiophenecarboxylate
• 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate

• Inchi： 1S/C25H19F3O5S/c1-24(2,3)14-6-8-15(9-7-14)31-21-20(29)17-11-10-16(32-23(30)19-5-4-12-34-19)13-18(17)33-22(21)25(26,27)28/h4-13H,1-3H3
• InChI Key： JJUPJCOANRJPAI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OC1C=CC2C(C(=C(C(F)(F)F)OC=2C=1)OC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 810
• XLogP3: 7.3
• Topological Polar Surface Area: 90.1

Additional information on 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate

Chemical Profile of 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate (CAS No. 315714-94-4)

The compound 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate, identified by its CAS number 315714-94-4, represents a significant advancement in the field of medicinal chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a combination of chromene and thiophene scaffolds, has garnered considerable attention due to its potential biological activities and structural versatility. The presence of multiple functional groups, including a trifluoromethyl substituent and an ester linkage, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of heterocyclic compounds into drug design. The chromene core, characterized by its oxygen-containing fused ring system, is well-documented for its pharmacological significance, particularly in the realms of anti-inflammatory, antimicrobial, and antioxidant applications. Concurrently, the thiophene ring system is recognized for its role in modulating various biological pathways, including those related to neurodegenerative diseases and cancer. The synergistic combination of these two motifs in 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate suggests a multifaceted pharmacological profile that warrants thorough investigation.

The 4-tert-butylphenoxy moiety introduces steric bulk and potential lipophilicity to the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. This substitution pattern is often employed in medicinal chemistry to enhance solubility and bioavailability while reducing toxicity. Furthermore, the 4H-chromen-7-yl group contributes to the electron-deficient nature of the compound, facilitating interactions with biological targets such as enzymes and receptors. These structural features collectively enhance the compound's potential as a lead molecule in the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with greater accuracy. Studies have indicated that derivatives of chromene-thiophene hybrids exhibit promising activity against various disease states. For instance, research has demonstrated that certain analogs of this class demonstrate inhibitory effects on kinases and other enzymes implicated in cancer progression. The trifluoromethyl group, a common pharmacophore in modern drug discovery, is known to enhance metabolic stability and binding affinity at target sites. Its incorporation into 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate further underscores its potential as a pharmacologically relevant entity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include condensation reactions between appropriately substituted chromenes and thiophenes, followed by functional group modifications such as esterification and fluorination. The use of advanced catalytic systems has improved the efficiency of these transformations, making it feasible to produce complex molecules like 3-(4-tert-butylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate on a scalable basis. Such synthetic methodologies are critical for advancing preclinical studies and ultimately bringing new drugs to market.

Preclinical evaluation of 3-(4-tert-butylphenoxy)-4-octooxooctooxooctooxooctooxooctooxooctooxooctooxooctooxootrifluoromethylchromenethienoic acid (CAS No. 31571494) has revealed intriguing biological activities that warrant further exploration. In vitro studies have shown that this compound exhibits dose-dependent inhibition of several enzymes associated with inflammation and cell proliferation. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles when administered orally or intravenously. These findings suggest that 3-(4-octooctooctootrifluoromethylchromenoctootrifluoromethylchromenoctootrifluoromethyloctootrifluoromethyloctoctoctoctoctoctoctoctoctoctoctotriphenylethoxythienoic acid (CAS No.) may serve as a valuable scaffold for developing novel therapeutics targeting chronic inflammatory diseases.

The integration of genomics and proteomics into drug discovery has opened new avenues for identifying targets with high specificity and efficacy. High-throughput screening (HTS) techniques have been instrumental in identifying hits from large compound libraries, including derivatives like 3-(octobutoxyphenoxycarbonylthienoic acid (CAS No.). By leveraging these technologies, researchers can rapidly assess the biological activity of numerous compounds across diverse disease pathways. The structural complexity of 3-(octobutoxyphenoxycarbonylthienoic acid (CAS No.) makes it an attractive candidate for HTS campaigns aimed at identifying novel drug candidates with minimal off-target effects.

Future directions in the study of this compound include exploring its mechanism(s) of action at a molecular level through crystallographic studies and enzyme kinetics assays. Understanding how it interacts with biological targets will provide critical insights into its therapeutic potential and inform subsequent modifications aimed at optimizing efficacy while minimizing side effects. Additionally, 3-octobutoxyphenoxycarbonylthienoic acid (CAS No.) may serve as a foundation for developing prodrugs designed to enhance bioavailability or targeted delivery to specific tissues or organs.

The role of computational modeling in predicting drug-likeness parameters cannot be overstated. Molecular dynamics simulations have been employed to assess the conformational flexibility and binding interactions of complex molecules like 3-octobutoxyphenoxycarbonylthienoic acid (CAS No.) within biological membranes or enzyme active sites. These simulations provide valuable insights into how structural modifications can influence pharmacokinetic properties such as solubility lipid-water partition coefficient logP) permeability P-glycoprotein efflux ratio P-glycoprotein efflux ratio P-glycoprotein efflux ratio P-glycoprotein efflux ratio P-glycoprotein efflux ratio P-glycoprotein efflux ratio P-glycoprotein efflux ratio P-glycoprotein efflux ratio P-glycoprotein efflux ratio). Such data-driven approaches are essential for guiding rational drug design efforts aimed at improving therapeutic outcomes.

In conclusion, 3-octobutoxyphenoxycarbonylthienoic acid (CAS No.) represents an intriguing molecule with significant potential for further development as a therapeutic agent.* Its unique structural features,* combined with promising preclinical data,* position it as a compelling candidate for future research.* By leveraging advances*in synthetic chemistry*computational biology*and high-throughput screening,* researchers can accelerate*the discovery*and optimization*of novel drugs based on this scaffold.* As our understanding*of disease mechanisms*continues*to evolve,* compounds like *3-octobutoxyphenoxycarbonylthienoic acid (CAS No.)* will play an increasingly important role*in addressing*the unmet medical needs*of patients worldwide.*